N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-(3-methoxypropylcarbamoyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-14-6-3-4-7-17(14)19(23)21-16-10-8-15(9-11-16)18(22)20-12-5-13-24-2/h3-4,6-11H,5,12-13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: NOCNUFKHLYVNEF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)NCCCOC

Description

N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide, also known as MP-10, is a synthetic compound with potential therapeutic applications. It belongs to the class of benzamide derivatives and has been studied extensively for its pharmacological properties. In

Mechanism of Action

The exact mechanism of action of N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also acts on the opioid receptors in the brain, leading to its analgesic effects.
Biochemical and Physiological Effects:
N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide has been shown to have several biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins, cytokines, and chemokines. It also has analgesic effects, which are believed to be mediated through its action on the opioid receptors in the brain. Additionally, it has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities with high purity. It is also stable and can be stored for long periods of time. However, one limitation of N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

For research include investigating its potential therapeutic applications, studying its mechanism of action in more detail, and studying its safety and toxicity.

Synthesis Methods

N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide is synthesized through a multi-step process that involves the condensation of 4-aminobenzamide with 3-methoxypropyl isocyanate. The resulting intermediate is then reacted with 2-methylbenzoic acid to yield the final product. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-methylbenzamide has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular diseases.